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Compound of Interest

Compound Name:
N-(3-Amino-2-methylphenyl)-4-

(pentyloxy)benzamide

CAS No.: 1020056-30-7

Cat. No.: B1385005

Get Quote

Executive Summary & Hazard Logic
Stop and Read: You are handling a specific organic intermediate likely used in kinase inhibitor

or GPCR ligand synthesis. As a distinct Safety Data Sheet (SDS) may not be available for this

specific research compound, this protocol utilizes Structure-Activity Relationship (SAR)

analysis to establish safety parameters.

We treat this compound as a Hazardous Organic Amine due to the 3-amino-2-methylphenyl

moiety (an aniline derivative).

Hazard Identification (SAR-Derived)
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Moiety Associated Risk Operational Implication

Aniline Substructure
Acute Toxicity (Oral/Dermal),

Sensitization, Aquatic Toxicity

Zero drain disposal. Double-

gloving (Nitrile/Neoprene) is

mandatory.

Benzamide Linkage Chemical Stability

Generally stable, but reactive

with strong acids/bases

(hydrolysis).

Pentyloxy Chain Lipophilicity

High persistence in biological

systems. Incineration is the

only validated disposal route.

Pre-Disposal Stabilization & Segregation
Before waste enters the disposal stream, it must be chemically compatible with the

accumulation container.

Critical Segregation Rules
Strict Isolation: Do NOT mix this compound (or its solutions) with Strong Oxidizers (e.g.,

Nitric Acid, Peroxides, Permanganates).

Reasoning: The free amine (

) group is susceptible to rapid, exothermic oxidation or nitration, potentially generating
explosive byproducts.

Acid Sensitivity: Avoid mixing with strong mineral acids unless part of a controlled quench, as

this will protonate the amine and potentially hydrolyze the amide, changing the waste profile.

Disposal Workflow
The following decision tree dictates the flow of waste from the bench to the central

accumulation area.
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Waste Generation:
N-(3-Amino-2-methylphenyl)-

4-(pentyloxy)benzamide

Physical State?

Solid / Powder Solution / Mother Liquor

Bin: SOLID HAZARDOUS
(Trace Contaminated Debris)

Double Bag

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated
(MeOH, DMSO, DMF)

DESTINATION:
High-Temp Incineration

Stream C (Halogenated) Stream A (Organic)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating solid and liquid waste streams to ensure compliance

with RCRA and local incineration protocols.

Detailed Protocol:
Solid Waste:
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Collect pure solids, filter cakes, and contaminated wipes in a clear polyethylene bag.

Step: Double-bag the waste.

Label: "Hazardous Waste - Toxic Solid (Organic Amine)."

Liquid Waste:

Do not precipitate the solid out of solution for separate disposal; dispose of the entire

solution.

Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform, use the Halogenated

Waste carboy.

Non-Halogenated: If dissolved in DMSO, Methanol, or Ethyl Acetate, use the Organic

Combustible carboy.

Emergency Spill Management (SWIMS Protocol)
In the event of a benchtop spill, immediate action prevents exposure. We utilize the SWIMS

protocol.

Spill Detected S: STOP
stabilize the area

W: WARN
notify lab personnel

I: ISOLATE
zone off the area

M: MINIMIZE
absorb & clean

S: SAFETY
review & document

Click to download full resolution via product page

Figure 2: The SWIMS operational loop for containing chemical spills.

Spill Cleanup Steps:
PPE Upgrade: Wear double nitrile gloves and a buttoned lab coat. If powder is airborne, use

a N95 or P100 respirator.

Containment:

Liquids: Surround with absorbent pads/vermiculite.
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Solids: Cover with wet paper towels (to prevent dust generation) before wiping.

Decontamination: Clean the surface with a mild detergent followed by water. Do not use

bleach (hypochlorite) immediately, as it may react with the amine to form chloramines.

Disposal: All spill debris goes into the Solid Hazardous Waste bin.

Regulatory Classification & Data
Since this is a research chemical, it defaults to "Process Waste" under RCRA guidelines unless

specifically listed.

Waste Characterization Table
Property Value / Classification Note

Waste Code (RCRA)
D001 (Ignitable) / D003

(Reactive - potentially)

If not explicitly listed (P/U list),

classify by characteristic.

EPA Hazard Class Toxic, Irritant
Based on Aniline/Benzamide

profile.

Aquatic Toxicity Acute Category 1 (Predicted)
Strict prohibition on drain

disposal.

Disposal Method Fuel Blending / Incineration
High BTU value makes it

suitable for fuel blending.

Operational Checklist
pH Check: Ensure liquid waste stream is neutral (pH 6-9) if mixing with general organic

waste to prevent unexpected heat generation.

Labeling: Container must be labeled with the full chemical name: N-(3-Amino-2-
methylphenyl)-4-(pentyloxy)benzamide. Do not use abbreviations like "Amide-1" on waste

tags.

Cap Integrity: Vented caps are recommended if the waste solution contains volatile solvents

(e.g., DCM).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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